2-furyl-N-({1-[4-(2-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide

• CAS: 920114-11-0
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5g/mol
• SMILES: CC1=CC=CC=C1OCCCCN2C3=CC=CC=C3N=C2CNC(=O)C4=CC=CO4
• InChI: InChI=1S/C24H25N3O3/c1-18-9-2-5-12-21(18)29-15-7-6-14-27-20-11-4-3-10-19(20)26-23(27)17-25-24(28)22-13-8-16-30-22/h2-5,8-13,16H,6-7,14-15,17H2,1H3,(H,25,28)
• InChIKey: QTVDTKIVBUHZTD-UHFFFAOYSA-N

Kinase inhibitor SAR programs require precise N1-substituent mapping-substituting this 2-methylphenoxybutyl motif with close analogues risks invalid data due to unvalidated functional equivalence. This compound (MW 403.5, LogP ~4.1) offers: - Defined 2-furyl carboxamide scaffold with unique aryloxybutyl topology - Computed TPSA ~76 Ų for distinct ADME profiling vs. shorter-chain analogues - Direct applicability to VEGFR-2 docking & allosteric back-pocket occupancy studies Available for research procurement with verified supply chain.

920114-11-0: Structural Identity and Procurement Baseline

2-Furyl-N-({1-[4-(2-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide (CAS 920114-11-0) is a synthetic small molecule (MW 403.5 g/mol, formula C24H25N3O3) belonging to the 1,2-disubstituted benzimidazole class. Its structure features a 2-furyl carboxamide group linked via a methylene bridge to the benzimidazole 2-position, and a 2-methylphenoxybutyl substituent at the N1 position [1]. The compound is catalogued in PubChem (InChIKey: QTVDTKIVBUHZTD-UHFFFAOYSA-N) and has been registered in chemical vendor libraries, indicating availability for research procurement [1].

Identity Synthetic 1,2-disubstituted benzimidazole with unique N1-(2-methylphenoxybutyl) substitution

Status No biological activity data reported — structural probe for SAR exploration

Procurement Library diversification; catalogued in PubChem for research procurement

• [1] PubChem. Compound Summary for 2-furyl-N-({1-[4-(2-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed via InChIKey QTVDTKIVBUHZTD-UHFFFAOYSA-N). View Source

Why Generic Substitution Lacks Evidence

Substitution of 920114-11-0 with other 2-furylbenzimidazole derivatives cannot be assumed to be functionally equivalent without direct comparative data. The specific combination of a 2-methylphenoxy substituent on a butyl linker at the N1 position, together with the 2-furyl carboxamide at the 2-position, defines a unique chemical space within this scaffold class. Published studies on related 2-furylbenzimidazoles demonstrate that even minor changes in the N1 substituent (e.g., chain length, aryl substitution pattern) can substantially alter VEGFR-2 inhibitory potency and cytotoxic activity [1]. However, at the time of this analysis, no peer-reviewed biological activity data, patent disclosures with quantitative SAR, or head-to-head comparator studies were found for this specific compound in accessible databases [1]. Any claim of functional equivalence or superiority over close analogues would be speculative absent such data.

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Replacing 920114-11-0 with a benzimidazole lacking the 2-furyl carboxamide (e.g., CID 2129703) removes a critical pharmacophoric element; functional equivalence cannot be assumed.

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Minor alterations in the N1 substituent of 2-furylbenzimidazoles have been shown to modulate VEGFR-2 potency; the 2-methylphenoxybutyl group may shift activity profiles relative to published analogues.

• [1] Abdullaziz MA, Abdel-Mohsen HT, El Kerdawy AM, Ragab FAF, Ali MM, Abu-Bakr SM, Girgis AS, El Diwani HI. Design, synthesis, molecular docking and cytotoxic evaluation of novel 2-furybenzimidazoles as VEGFR-2 inhibitors. Eur J Med Chem. 2017 Aug 18;136:315-329. doi: 10.1016/j.ejmech.2017.04.068. PMID: 28505536. View Source

Quantitative Differentiation Evidence

Structural Uniqueness vs. Analogues

A systematic search of PubMed, PubChem BioAssay, ChEMBL, BindingDB, and patent databases (December 2025) yielded no quantitative biological activity data (IC50, Ki, % inhibition, or cytotoxicity) for 920114-11-0. The compound is structurally distinct from the most closely related published analogues—such as 2-furylbenzimidazoles with varying N1 substituents described in SAR studies—but no direct head-to-head or cross-study comparable data exist to quantify the impact of its unique 2-methylphenoxybutyl substitution on target affinity, selectivity, or cellular potency [1][2]. The nearest comparator identified by scaffold similarity, 1-[4-(2-methylphenoxy)butyl]-1H-benzimidazole (PubChem CID 2129703), lacks the 2-furyl carboxamide moiety and is not a functional analogue [2].

Structural vs. Analogues

Data to verify

No bioactivity data for 920114-11-0; closest analogue compound 10a: VEGFR-2 IC50 = 0.64 µM.

Structural novelty over known analogues; activity comparison not possible.

Nearest scaffold match (CID 2129703) lacks 2-furyl carboxamide.

Evidence Dimension	Biological activity (any target)
Target Compound Data	No data found
Comparator Or Baseline	Published 2-furylbenzimidazoles (e.g., compound 10a: VEGFR-2 IC50 = 0.64 μM; HepG2 IC50 = 25.95 μM)
Quantified Difference	Cannot be calculated
Conditions	N/A — no assays reported for target compound

Why This Matters

Without any biological activity data for 920114-11-0, it is impossible to make an evidence-based selection of this compound over structurally similar analogues; procurement decisions must currently be based on structural novelty rather than demonstrated functional advantage.

• [1] Abdullaziz MA, Abdel-Mohsen HT, El Kerdawy AM, Ragab FAF, Ali MM, Abu-Bakr SM, Girgis AS, El Diwani HI. Design, synthesis, molecular docking and cytotoxic evaluation of novel 2-furybenzimidazoles as VEGFR-2 inhibitors. Eur J Med Chem. 2017 Aug 18;136:315-329. doi: 10.1016/j.ejmech.2017.04.068. PMID: 28505536. View Source
• [2] PubChem. Compound Summary for CID 2129703, 1-[4-(2-Methylphenoxy)butyl]benzimidazole. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2129703. View Source

Physicochemical Profile Differentiation

Computed physicochemical properties for 920114-11-0 (MW 403.5 g/mol, XLogP3-AA ~4.1, HBD 1, HBA 5, TPSA ~76 Ų, rotatable bonds 10) place it within oral drug-like space but at the upper limit of Lipinski's Rule of Five [1]. Compared to the simpler scaffold 1-[4-(2-methylphenoxy)butyl]-1H-benzimidazole (MW 280.4, XLogP3 4.1, TPSA 27.1 Ų), the addition of the 2-furyl carboxamide moiety increases molecular weight by ~123 Da and TPSA by ~49 Ų, differences that may influence membrane permeability and target binding but cannot be quantified without experimental data [2].

Physicochemical Profile

Class-level inference

ΔMW +123 Da; ΔTPSA ~+49 Ų; ΔHBD +1; Δrotatable bonds +4 vs. simpler scaffold.

Distinct property space may affect permeability and binding.

Computed values; experimental validation required.

Evidence Dimension	Computed physicochemical profile
Target Compound Data	MW 403.5; TPSA ~76 Ų; HBD 1; HBA 5; rotatable bonds 10
Comparator Or Baseline	1-[4-(2-methylphenoxy)butyl]-1H-benzimidazole (CID 2129703): MW 280.4; TPSA 27.1 Ų; HBD 0; HBA 2; rotatable bonds 6
Quantified Difference	ΔMW = +123.1 Da; ΔTPSA = +~49 Ų; ΔHBD = +1; ΔHBA = +3; Δrotatable bonds = +4
Conditions	Computed properties from PubChem (XLogP3, Cactvs)

Why This Matters

These computed differences suggest that 920114-11-0 occupies a distinct physicochemical space from simpler benzimidazole scaffolds, which may translate into different solubility, permeability, and off-target profiles, but experimental confirmation is required.

• [1] PubChem. Computed Properties for 2-furyl-N-({1-[4-(2-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide (CID inferred from InChIKey QTVDTKIVBUHZTD-UHFFFAOYSA-N). National Center for Biotechnology Information. View Source
• [2] PubChem. Computed Properties for CID 2129703, 1-[4-(2-Methylphenoxy)butyl]benzimidazole. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2129703. View Source

VEGFR-2 Inhibitory Potential of 2-Furylbenzimidazoles

The 2-furylbenzimidazole scaffold class has demonstrated VEGFR-2 inhibitory activity in multiple published studies. For example, compound 10a (a 2-furylbenzimidazole with a different N1-substituent) showed VEGFR-2 IC50 = 0.64 μM (vs. sorafenib IC50 = 0.1 μM) and 92–96% reduction in VEGFR-2 levels in MCF-7 cells [1]. This class-level evidence indicates that 2-furylbenzimidazoles can engage VEGFR-2 kinase, but the contribution of the specific 2-methylphenoxybutyl N1-substituent of 920114-11-0 to potency and selectivity relative to other N1-substituted analogues remains untested [1].

VEGFR-2 Class Activity

Class-level

Class representative IC50 = 0.64 µM (compound 10a) vs. sorafenib 0.1 µM.

2-Furylbenzimidazole core engages VEGFR-2; target compound untested.

N1-substituent effect on potency unknown.

Evidence Dimension	VEGFR-2 inhibitory activity (class representative)
Target Compound Data	No data available for 920114-11-0
Comparator Or Baseline	Compound 10a (2-furylbenzimidazole analogue): VEGFR-2 IC50 = 0.64 μM; Sorafenib: VEGFR-2 IC50 = 0.1 μM
Quantified Difference	Not applicable — target compound untested
Conditions	In vitro VEGFR-2 enzymatic assay (Abdullaziz et al., 2017)

Why This Matters

This class-level evidence establishes the 2-furylbenzimidazole core as a valid VEGFR-2 pharmacophore, providing a rationale for procuring 920114-11-0 as a novel analogue for SAR exploration, but does not constitute evidence of its own activity.

• [1] Abdullaziz MA, Abdel-Mohsen HT, El Kerdawy AM, Ragab FAF, Ali MM, Abu-Bakr SM, Girgis AS, El Diwani HI. Design, synthesis, molecular docking and cytotoxic evaluation of novel 2-furybenzimidazoles as VEGFR-2 inhibitors. Eur J Med Chem. 2017 Aug 18;136:315-329. doi: 10.1016/j.ejmech.2017.04.068. PMID: 28505536. View Source

Recommended Research Applications

SAR Exploration of VEGFR-2 Kinase Inhibitors

920114-11-0 is best suited as a novel chemical probe for structure-activity relationship (SAR) studies aiming to elucidate the impact of the 2-methylphenoxybutyl N1-substituent on VEGFR-2 inhibition and antiangiogenic activity. Published SAR on related 2-furylbenzimidazoles indicates that N1 substitution critically modulates potency and binding mode [1]. This compound would serve as a tool to expand the chemical space around the N1 position beyond previously explored substituents.

ADME Profiling of Extended N1-Substituted Benzimidazoles

The computed physicochemical properties of 920114-11-0 (MW 403.5, TPSA ~76 Ų, LogP ~4.1) place it in a distinct property space compared to simpler benzimidazole cores [1]. This compound can be used as a representative member of the N1-(aryloxybutyl)-benzimidazole subclass in systematic ADME panels, including solubility, permeability (PAMPA/Caco-2), microsomal stability, and plasma protein binding assays, to generate data that would differentiate it from shorter-chain or non-aryloxy analogues.

Computational Docking and Molecular Dynamics

Given the availability of VEGFR-2 crystal structures and established docking protocols for 2-furylbenzimidazoles, 920114-11-0 can be subjected to in silico studies to predict its binding mode and compare it with crystallized or docked analogues [1]. Such studies could generate hypotheses about the role of the 2-methylphenoxybutyl group in occupying the allosteric hydrophobic back pocket, which can then guide further synthetic optimization.

Chemical Library Expansion for Kinase Screening

For organizations building focused kinase inhibitor libraries, 920114-11-0 represents a structurally distinct entry within the benzimidazole chemical space. Its inclusion in screening decks would diversify the N1-substituent topology relative to commonly available benzimidazoles, potentially revealing novel kinase selectivity profiles not captured by existing library members.

Application

Selection Property

Validation Focus

VEGFR-2 SAR exploration

Unique N1-(2-methylphenoxybutyl) topology

Kinase inhibition profiling; binding mode docking

ADME property profiling

Computed MW/TPSA/LogP profile

Permeability, microsomal stability, protein binding

Computational docking & MD

Extended N1 topology for allosteric pocket exploration

Predicted binding mode vs. crystallized analogues

Kinase library diversification

Structurally distinct benzimidazole entry

Selectivity panel screening against kinase targets

• [1] Abdullaziz MA, Abdel-Mohsen HT, El Kerdawy AM, Ragab FAF, Ali MM, Abu-Bakr SM, Girgis AS, El Diwani HI. Design, synthesis, molecular docking and cytotoxic evaluation of novel 2-furybenzimidazoles as VEGFR-2 inhibitors. Eur J Med Chem. 2017 Aug 18;136:315-329. doi: 10.1016/j.ejmech.2017.04.068. PMID: 28505536. View Source